Cas no 97872-30-5 (Benzothiazole,7-(2-oxiranylmethoxy)-)

• Product Name: Benzothiazole,7-(2-oxiranylmethoxy)-
• CAS No: 97872-30-5
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 801414
• PubChem ID: 13422291
• Update Time: 2025-04-19

Benzothiazole,7-(2-oxiranylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,7-(2-oxiranylmethoxy)-
• Benzothiazole, 7-(oxiranylmethoxy)- (9CI)
• Benzothiazole,7-(oxiranylmethoxy)-(9ci)
• 97872-30-5

• Inchi： 1S/C10H9NO2S/c1-2-8-10(14-6-11-8)9(3-1)13-5-7-4-12-7/h1-3,6-7H,4-5H2
• InChI Key： BNEGKKSHTBJBKC-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=CC(=C12)OCC1CO1

Computed Properties

• Exact Mass: 207.03539970g/mol
• Monoisotopic Mass: 207.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.9Ų